Cas no 1021251-85-3 (2-[3-(benzenesulfonyl)-4,6-dimethyl-2-oxo-1,2-dihydropyridin-1-yl]-N-(2-ethoxyphenyl)acetamide)

• Product Name: 2-[3-(benzenesulfonyl)-4,6-dimethyl-2-oxo-1,2-dihydropyridin-1-yl]-N-(2-ethoxyphenyl)acetamide
• CAS No: 1021251-85-3
• Molecular Formula: C₂₃H₂₄N₂O₅S
• Molecular Weight: 440.512064933777
• CID: 5381998

2-[3-(benzenesulfonyl)-4,6-dimethyl-2-oxo-1,2-dihydropyridin-1-yl]-N-(2-ethoxyphenyl)acetamide Properties

Names and Identifiers

• N-(2-Ethoxyphenyl)-4,6-dimethyl-2-oxo-3-(phenylsulfonyl)-1(2H)-pyridineacetamide
• 2-[3-(benzenesulfonyl)-4,6-dimethyl-2-oxo-1,2-dihydropyridin-1-yl]-N-(2-ethoxyphenyl)acetamide

• InChIKey： VUZZNUMNELHLCC-UHFFFAOYSA-N
• Inchi： 1S/C23H24N2O5S/c1-4-30-20-13-9-8-12-19(20)24-21(26)15-25-17(3)14-16(2)22(23(25)27)31(28,29)18-10-6-5-7-11-18/h5-14H,4,15H2,1-3H3,(H,24,26)
• SMILES： C1(=O)N(CC(NC2=CC=CC=C2OCC)=O)C(C)=CC(C)=C1S(C1=CC=CC=C1)(=O)=O

Experimental Properties

• Boiling Point: 698.4±55.0 °C(Predicted)
• pka: 13.07±0.70(Predicted)
• Density: 1.292±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides